Cas no 2248354-83-6 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2H-1,2,3,4-tetrazol-5-yl)propanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2H-1,2,3,4-tetrazol-5-yl)propanoate
• CAS No: 2248354-83-6
• MF: C₁₂H₉N₅O₄
• MW: 287.230961561203
• CID: 6430037
• PubChem ID: 165976449
• Update Time: 2025-05-30

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2H-1,2,3,4-tetrazol-5-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• EN300-6514086
• 2248354-83-6
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2H-1,2,3,4-tetrazol-5-yl)propanoate

• Inchi： 1S/C12H9N5O4/c18-10(6-5-9-13-15-16-14-9)21-17-11(19)7-3-1-2-4-8(7)12(17)20/h1-4H,5-6H2,(H,13,14,15,16)
• InChI Key： BUHRGAXZJBLGGZ-UHFFFAOYSA-N
• SMILES： O(C(CCC1N=NNN=1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 287.06545379g/mol
• Monoisotopic Mass: 287.06545379g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 118Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2H-1,2,3,4-tetrazol-5-yl)propanoate

Compound CAS No 2248354-83-6: 1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl 3-(2H-1,2,3,4-Tetrazol-5-Yl)Propanoate

The compound with CAS No 2248354-83-6, known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2H-1,2,3,4-tetrazol-5-yl)propanoate, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which incorporates both an isoindole moiety and a tetrazole group. The isoindole system is known for its aromaticity and stability, while the tetrazole group introduces nitrogen-rich functionality that can participate in various chemical reactions and interactions.

Recent studies have highlighted the potential of this compound in the development of advanced materials for electronic applications. The tetrazole group within its structure has been shown to enhance the compound's ability to act as a ligand in metal coordination complexes. This property makes it a promising candidate for use in the synthesis of metalloorganic frameworks (MOFs) and other coordination polymers. These materials are of great interest due to their potential applications in gas storage, catalysis, and sensing technologies.

In addition to its role in materials science, this compound has also been explored for its potential in pharmaceutical applications. The isoindole moiety is known to exhibit bioactivity in certain contexts, and the introduction of the tetrazole group further enhances its functional versatility. Researchers have investigated its ability to act as a scaffold for drug design, particularly in the development of small molecule inhibitors targeting specific biological pathways.

The synthesis of this compound involves a multi-step process that combines principles from both organic and organometallic chemistry. Key steps include the formation of the isoindole core through cyclization reactions and the subsequent functionalization with the tetrazole group via nucleophilic substitution or coupling reactions. The optimization of these steps has been a focus of recent research efforts aimed at improving yield and purity while maintaining scalability.

From an environmental perspective, this compound's stability and biodegradability are critical considerations for its potential industrial applications. Studies have shown that under certain conditions, it exhibits moderate biodegradability without releasing toxic byproducts. This makes it a more sustainable option compared to some traditional chemical intermediates used in similar applications.

In conclusion, CAS No 2248354-83-6 represents a versatile chemical entity with promising applications across multiple disciplines. Its unique structure combines aromatic stability with functional diversity, making it a valuable tool for researchers in organic synthesis and materials science. As ongoing studies continue to uncover new properties and applications for this compound, it is likely to play an increasingly important role in both academic research and industrial innovation.